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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912

An In-depth Technical Guide to 3-Ethylcyclopentene: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental physicochemical properties is paramount. This guide provides a
focused overview of the molecular formula and weight of 3-Ethylcyclopentene.

Chemical Identity and Formula

3-Ethylcyclopentene is a cyclic hydrocarbon.[1] Its chemical structure consists of a five-
carbon ring containing one double bond, with an ethyl substituent attached to the third carbon
atom.[1] The molecular formula for 3-Ethylcyclopentene has been consistently identified as
C7H12.[2][3][4][5]6]I71[8]

Molecular Weight

The molecular weight of 3-Ethylcyclopentene is a critical parameter for stoichiometric
calculations in chemical reactions and for analytical characterization. Below is a summary of its
reported molecular weight from various sources.
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Parameter Value Source

Molecular Weight 96.17 g/mol PubChem|[2]
Molecular Weight 96.1702 g/mol NIST WebBook][3][4][5]
Molecular Weight 96.173 g/mol Guidechem|[6]
Monoisotopic Mass 96.093900383 Da PubChem[2]

Molecular Structure

The arrangement of atoms in 3-Ethylcyclopentene is crucial for understanding its chemical
reactivity and physical properties. The following diagram illustrates the logical connectivity of
the atoms in the molecule.

Caption: Molecular structure of 3-Ethylcyclopentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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